Cas no 68223-97-2 ( )

  structure
  structure
Product Name: 
CAS No:68223-97-2
MF:C15H13BrO
MW:289.167123556137
CID:969580
PubChem ID:334091
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-4-phenyl-1-prop-2-enoxybenzene
    • 1,1'-Biphenyl, 3-bromo-4-(2-propen-1-yloxy)-
    • NSC338425
    • DTXSID20318997
    • 68223-97-2
    • NSC-338425
    • 3-Bromo-4-[(prop-2-en-1-yl)oxy]-1,1'-biphenyl
    •  
    • Inchi: 1S/C15H13BrO/c1-2-10-17-15-9-8-13(11-14(15)16)12-6-4-3-5-7-12/h2-9,11H,1,10H2
    • InChI Key: FFIRFOKSYAOTPM-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=CC(=C1)C1C=CC=CC=1)OCC=C

Computed Properties

  • Exact Mass: 288.01499
  • Monoisotopic Mass: 288.015
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Density: 1.296
  • Boiling Point: 369.2°C at 760 mmHg
  • Flash Point: 149.4°C
  • Refractive Index: 1.579
  • PSA: 9.23
  • LogP: 4.68090
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